![molecular formula C24H18Cl2N2O3S B281340 N-(3-(2,5-dichloroanilino)-4-oxo-1(4H)-naphthalenylidene)-4-ethylbenzenesulfonamide](/img/structure/B281340.png)
N-(3-(2,5-dichloroanilino)-4-oxo-1(4H)-naphthalenylidene)-4-ethylbenzenesulfonamide
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Overview
Description
N-(3-(2,5-dichloroanilino)-4-oxo-1(4H)-naphthalenylidene)-4-ethylbenzenesulfonamide, commonly known as DAS, is a synthetic compound that has been extensively studied for its potential applications in scientific research.
Mechanism of Action
DAS is believed to exert its anti-cancer effects by inhibiting the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. By inhibiting this enzyme, DAS prevents cancer cells from dividing and proliferating. DAS also induces apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
DAS has been shown to have a number of biochemical and physiological effects. It inhibits the activity of topoisomerase II, induces apoptosis in cancer cells, and reduces inflammation. It has also been shown to have antioxidant properties, which may contribute to its anti-cancer and anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One advantage of using DAS in lab experiments is that it is a synthetic compound that can be easily synthesized and purified. It has also been extensively studied, with a large body of literature available on its properties and potential applications. However, one limitation is that it may not be suitable for use in certain experimental systems, as it may have off-target effects or interact with other compounds in unpredictable ways.
Future Directions
There are several potential future directions for research on DAS. One area of interest is its potential use in combination with other anti-cancer agents, in order to enhance its effectiveness. Another area of interest is its potential use in treating other diseases, such as inflammatory bowel disease or autoimmune disorders. Additionally, further research is needed to fully understand the mechanism of action of DAS, and to identify any potential side effects or limitations of its use.
In conclusion, N-(3-(2,5-dichloroanilino)-4-oxo-1(4H)-naphthalenylidene)-4-ethylbenzenesulfonamide, or DAS, is a synthetic compound that has potential applications in scientific research. It has been extensively studied for its anti-cancer and anti-inflammatory properties, and has been shown to inhibit the activity of topoisomerase II and induce apoptosis in cancer cells. While there are advantages and limitations to using DAS in lab experiments, there are several potential future directions for research on this compound, including its use in combination with other anti-cancer agents and its potential use in treating other diseases.
Synthesis Methods
DAS is synthesized by reacting 2,5-dichloroaniline with 1,4-naphthoquinone in the presence of a base, followed by the addition of 4-ethylbenzenesulfonyl chloride. The resulting product is then purified using column chromatography to obtain the pure compound.
Scientific Research Applications
DAS has been studied for its potential applications in cancer research, as it has been shown to inhibit the growth of various cancer cell lines. It has also been studied for its potential use as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models.
Properties
Molecular Formula |
C24H18Cl2N2O3S |
---|---|
Molecular Weight |
485.4 g/mol |
IUPAC Name |
(NZ)-N-[3-(2,5-dichloroanilino)-4-oxonaphthalen-1-ylidene]-4-ethylbenzenesulfonamide |
InChI |
InChI=1S/C24H18Cl2N2O3S/c1-2-15-7-10-17(11-8-15)32(30,31)28-21-14-23(24(29)19-6-4-3-5-18(19)21)27-22-13-16(25)9-12-20(22)26/h3-14,27H,2H2,1H3/b28-21- |
InChI Key |
SCZYGZWJAVXWIK-HFTWOUSFSA-N |
Isomeric SMILES |
CCC1=CC=C(C=C1)S(=O)(=O)/N=C\2/C=C(C(=O)C3=CC=CC=C32)NC4=C(C=CC(=C4)Cl)Cl |
SMILES |
CCC1=CC=C(C=C1)S(=O)(=O)N=C2C=C(C(=O)C3=CC=CC=C32)NC4=C(C=CC(=C4)Cl)Cl |
Canonical SMILES |
CCC1=CC=C(C=C1)S(=O)(=O)N=C2C=C(C(=O)C3=CC=CC=C32)NC4=C(C=CC(=C4)Cl)Cl |
Origin of Product |
United States |
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